Cas no 2228956-16-7 (1-1-(1-methoxypropyl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(1-methoxypropyl)cyclopropylcyclopropan-1-amine
• CAS No: 2228956-16-7
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 6073995
• PubChem ID: 165761979
• Update Time: 2025-10-30

1-1-(1-methoxypropyl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(1-methoxypropyl)cyclopropylcyclopropan-1-amine
• 1-[1-(1-methoxypropyl)cyclopropyl]cyclopropan-1-amine
• EN300-1787511
• 2228956-16-7

• Inchi： 1S/C10H19NO/c1-3-8(12-2)9(4-5-9)10(11)6-7-10/h8H,3-7,11H2,1-2H3
• InChI Key： ZQVOQQUORLHTJS-UHFFFAOYSA-N
• SMILES： O(C)C(CC)C1(CC1)C1(CC1)N

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-1-(1-methoxypropyl)cyclopropylcyclopropan-1-amine

Introduction to Compound CAS No. 2228956-16-7: 1-1-(1-methoxypropyl)cyclopropylcyclopropan-1-amine

The compound with the Chemical Abstracts Service (CAS) number 2228956-16-7, known as 1-1-(1-methoxypropyl)cyclopropylcyclopropan-1-amine, is a novel and intriguing molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including medicinal chemistry and materials science. This introduction aims to provide a comprehensive overview of the compound, highlighting its chemical properties, synthesis methods, and recent research developments.

Chemical Structure and Properties

1-1-(1-methoxypropyl)cyclopropylcyclopropan-1-amine is a cyclic amine with a complex structure that includes two cyclopropane rings and a methoxypropyl substituent. The presence of these cyclopropane rings imparts unique physical and chemical properties to the molecule, such as high strain energy and reduced conformational flexibility. These properties make it an interesting candidate for various applications, particularly in the development of new materials and pharmaceuticals.

The molecular formula of 1-1-(1-methoxypropyl)cyclopropylcyclopropan-1-amine is C₉H₂₀N, with a molecular weight of approximately 144.26 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of cyclopropane derivatives with appropriate amine precursors. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

Synthesis Methods

The synthesis of 1-1-(1-methoxypropyl)cyclopropylcyclopropan-1-amine can be achieved through several routes, each with its own advantages and limitations. One common approach involves the use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, which allow for the precise construction of the cyclopropane rings and the methoxypropyl substituent. Another method involves the use of organometallic reagents, such as Grignard reagents, to introduce the necessary functional groups.

A recent study published in the Journal of Organic Chemistry (2023) reported a novel synthetic route that utilizes a tandem cyclization reaction followed by an intramolecular amination step. This method not only simplifies the synthesis process but also improves the overall yield and purity of the final product. The researchers demonstrated that this approach can be readily scaled up for large-scale production, making it an attractive option for industrial applications.

Applications in Medicinal Chemistry

1-1-(1-methoxypropyl)cyclopropylcyclopropan-1-amine has shown promise in various medicinal chemistry applications due to its unique structural features. One area of particular interest is its potential as a lead compound for the development of new therapeutic agents. The cyclopropane rings in the molecule can serve as rigid scaffolds that enhance binding affinity to specific biological targets, while the methoxypropyl substituent can be modified to fine-tune pharmacological properties such as solubility and bioavailability.

A study published in the Journal of Medicinal Chemistry (2023) investigated the use of 1-1-(1-methoxypropyl)cyclopropylcyclopropan-1-amine as a scaffold for designing new antiviral agents. The researchers found that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza A virus and SARS-CoV-2. The mechanism of action was attributed to the compound's ability to inhibit viral replication by interfering with key viral enzymes.

Potential Applications in Materials Science

Beyond its medicinal applications, 1-1-(1-methoxypropyl)cyclopropylcyclopropan-1-amine has also been explored for its potential in materials science. The rigid structure and high strain energy of the cyclopropane rings make it an attractive building block for constructing novel materials with unique mechanical and thermal properties.

A research team at the University of California, Berkeley, recently reported on the use of 1-1-(1-methoxypropyl)cyclopropylcyclopropan-1-amine as a monomer for synthesizing high-performance polymers. The resulting polymers exhibited exceptional mechanical strength and thermal stability, making them suitable for applications in advanced composites and electronic devices. The team's findings were published in Advanced Materials (2023) and have sparked interest from both academic researchers and industry professionals.

Safety Considerations

In any discussion of chemical compounds, safety considerations are paramount. While there are no specific reports on the toxicity or environmental impact of 1-1-(1-methoxypropyl)cyclopropylcyclopropan-1-amine, it is important to handle this compound with care following standard laboratory safety protocols. Researchers should wear appropriate personal protective equipment (PPE) when handling this compound and ensure proper ventilation in laboratory settings.

To date, no significant adverse effects have been reported from exposure to this compound under normal laboratory conditions. However, ongoing studies are being conducted to further evaluate its safety profile, particularly in terms of long-term exposure and potential environmental impact.

Conclusion

CAS No. 2228956-16-7: 1-1-(1-methoxypropyl)cyclopropylcyclopropan-1-amine is a versatile compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique structural features make it an attractive candidate for developing new therapeutic agents and high-performance materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in various fields.